(S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-oxopyrrolidine-2-carboxylic acid

Specification

• CAS No.: 106982-77-8
• Molecular Formula: C20H17NO5
• Molecular Weight: 351.4 g/mol
• IUPAC Name: (2S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-5-oxopyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C20H17NO5/c22-18-10-9-17(19(23)24)21(18)20(25)26-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11H2,(H,23,24)/t17-/m0/s1
• Standard InChI Key: MLXGNRPYKJINKM-KRWDZBQOSA-N
• Isomeric SMILES: C1CC(=O)N([C@@H]1C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• SMILES: C1CC(=O)N(C1C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Canonical SMILES: C1CC(=O)N(C1C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24

Introduction

Synthesis and Applications

The synthesis of this compound typically involves the protection of an amino acid or a similar precursor with the fluorenyl group, followed by modification of the pyrrolidine ring. The fluorenyl group is widely used in peptide synthesis due to its ease of removal and stability under various conditions.

Applications in Peptide Synthesis

• Peptide Synthesis: The fluorenyl group is commonly used in solid-phase peptide synthesis as a protecting group for amino acids. It can be easily removed with piperidine, allowing for the sequential addition of amino acids to form peptides.

• Pharmaceutical Research: Compounds like (S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-oxopyrrolidine-2-carboxylic acid are of interest in pharmaceutical research due to their potential as intermediates in the synthesis of bioactive molecules.

Hazard Information

• Signal Word: Warning

• Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled)

• Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash hands thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing), P330 (Rinse mouth), P363 (Wash contaminated clothing before reuse), P501 (Dispose of contents/container to an approved waste disposal plant)

Storage Conditions

• Storage Temperature: Room temperature or as specified by the supplier.

• Physical Form: Solid.

Research Findings and Data

Property	Value
Molecular Formula	C20H17NO5
Molecular Weight	351.36 g/mol
CAS Number	106982-77-8
InChI Code	1S/C20H17NO5/c22-18-10-9-17(19(23)24)21(18)20(25)26-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11H2,(H,23,24)
InChI Key	MLXGNRPYKJINKM-UHFFFAOYSA-N